23513-08-8

(8)-Gingerol

In Stock

• CAS RN:
• 23513-08-8

• Formula:
• C19H30O4

• InChI:
• InChI=1S/C19H30O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,16,20,22H,3-9,11,14H2,1-2H3/t16-/m0/s1

• InChIKey:
• BCIWKKMTBRYQJU-INIZCTEOSA-N

• 8-Gingerol is a natural chemical found in the rhizomes of ginger (Z. officinale). It contains the same aromatic region and polar link but has a longer hydrophobic tail than the more abundant 6-gingerol. Like 6-gingerol, 8-gingerol activates the transient receptor potential vanilloid receptor 1 (TRPV1;  EC50 = 5.0 µM), inhibits COX-2, and inhibits the growth of H. pylori in vitro. 8-Gingerol also augments wound healing, suppresses IL-2-induced proliferation of T lymphocytes, and potentiates β-agonist-induced relaxation of airway smooth muscle. Oral 8-gingerol is expected to be readily absorbed and rapidly metabolized by glucuronidation and sulfation, with minimal to modest effects on cytochrome P450 isoforms.
  8-Gingerol analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Gingerol is the pungent component of ginger roots. 8-...

(R)-5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)dodecan-3-one

• CAS RN:
• 107257-17-0; 23513-08-8

• Formula:
• C19H30O4

• InChI:
• InChI=1S/C19H30O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,16,20,22H,3-9,11,14H2,1-2H3/t16-/m1/s1

• InChIKey:
• BCIWKKMTBRYQJU-MRXNPFEDSA-N

• (R)-5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)dodecan-3-one is a useful research compound. Its molecular formula is C19H30O4 and its molecular weight is 322.445. The purity is usually 95%.